Cas no 547742-79-0 (Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]-)

• Product Name: Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]-
• CAS No: 547742-79-0
• MF: C₈H₉BrN₂O₃S
• MW: 293.137659788132
• MDL: MFCD11101783
• CID: 4031550
• PubChem ID: 23645682
• Update Time: 2025-06-09

Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]-
• N-(2-Bromo-4-sulfamoylphenyl)-acetamide
• N-(2-Bromo-4-sulfamoyl-phenyl)-acetamide
• N-(2-bromo-4-sulfamoylphenyl)acetamide
• BDBM11598
• CHEMBL69347
• 4-acetamido-3-bromobenzenesulfonamide
• EN300-271635
• AKOS009293222
• halogenosulfanilamide deriv. 4d
• MFCD11101783
• 547742-79-0

• MDL： MFCD11101783
• Inchi： 1S/C8H9BrN2O3S/c1-5(12)11-8-3-2-6(4-7(8)9)15(10,13)14/h2-4H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： KEWVRXYADHXOPL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1Br)(=O)C

Computed Properties

• Exact Mass: 291.95173Da
• Monoisotopic Mass: 291.95173Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 97.6Ų

Additional information on Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]-

Comprehensive Overview of Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]- (CAS No. 547742-79-0)

Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]- (CAS No. 547742-79-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a bromophenyl group and an aminosulfonyl moiety, has garnered attention for its potential in drug development and material science. Researchers and industry professionals frequently search for terms like "synthesis of Acetamide derivatives", "bromophenyl compounds in medicine", and "sulfonamide applications", reflecting its relevance in contemporary scientific discourse.

The compound's structural attributes make it a valuable intermediate in the synthesis of more complex molecules. Its acetamide core is a common scaffold in medicinal chemistry, often explored for its bioactivity. Recent studies highlight its role in targeting specific enzymes or receptors, aligning with trending topics such as "precision medicine" and "small-molecule therapeutics". Additionally, the presence of the bromine atom offers opportunities for further functionalization, a feature highly sought after in cross-coupling reactions and catalysis research.

From an industrial perspective, Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]- is often discussed in contexts like "high-value chemical intermediates" and "green chemistry alternatives". With growing interest in sustainable practices, researchers are investigating eco-friendly synthesis routes for such compounds. Searches for "CAS 547742-79-0 supplier" or "aminosulfonyl derivatives in drug discovery" underscore its commercial and academic demand.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications. Its stability under various conditions is another area of interest, particularly for those exploring "long-term storage of specialty chemicals". Furthermore, the compound's solubility and reactivity profiles are frequently analyzed to optimize its use in organic synthesis and formulation development.

In summary, Acetamide, N-[4-(aminosulfonyl)-2-bromophenyl]- (CAS No. 547742-79-0) represents a versatile and scientifically significant compound. Its applications span from pharmaceutical intermediates to advanced material precursors, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a key player in addressing challenges related to drug design, catalysis, and sustainable chemistry.